6-Fluoro-2,2'-bipyridine

• IUPAC Name: 2-fluoro-6-pyridin-2-ylpyridine
• InChI: InChI=1S/C10H7FN2/c11-10-6-3-5-9(13-10)8-4-1-2-7-12-8/h1-7H
• InChI Key: HAVPRINSIVTMIX-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=NC(=C1)C2=NC(=CC=C2)F
• Molecular Formula: C10H7FN2
• DSSTOX Substance ID: DTXSID80729388
• Molecular Weight: 174.17 g/mol
• CAS RN: 1223063-81-7

Description

6-Fluoro-2,2’-bipyridine is a chemical compound with the CAS Number: 1223063-81-7. It has a molecular weight of 174.18 and its IUPAC name is 6-fluoro-2,2’-bipyridine. It is a solid substance stored in dry conditions at 2-8°C.

Molecular Structure Analysis

The InChI code for 6-Fluoro-2,2’-bipyridine is 1S/C10H7FN2/c11-10-6-3-5-9(13-10)8-4-1-2-7-12-8/h1-7H. This indicates the molecular structure of the compound.

It is stored in dry conditions at 2-8°C.

Scientific Research Applications

Bipyridine and its Derivatives Bipyridine and its derivatives, including “6-Fluoro-2,2’-bipyridine”, are extensively used as fundamental components in various applications. Here are some of the fields where they are used:

• Ligands in Transition-Metal Catalysis : Bipyridine derivatives serve as ligands in transition-metal catalysis. They strongly coordinate with metal centers, which can decrease catalytic activity and yield in the reaction system.

• Photosensitizers : Bipyridine derivatives are used as photosensitizers. The specifics of their application as photosensitizers, including the methods of application and the results obtained, are not detailed in the available resources.

• Viologens : Bipyridine derivatives are used in the creation of viologens. The specifics of their use in this field, including the methods of application and the results obtained, are not detailed in the available resources.

• Supramolecular Structures : Bipyridine derivatives are used in the creation of supramolecular structures. The specifics of their use in this field, including the methods of application and the results obtained, are not detailed in the available resources.

Safety And Hazards

The safety information for 6-Fluoro-2,2’-bipyridine includes several hazard statements: H302-H315-H319-H335. Precautionary measures include avoiding getting the substance in eyes, on skin, or on clothing, and not breathing in dust, vapor, mist, or gas.

Citations

Telescoping the Synthesis of the [18F]CABS13 Alzheimer's Disease Radiopharmaceutical via Flow Microfluidic Rhenium(I) Complexations

MA Klenner, BH Fraser, V Moon… - European Journal of …, 2020 - Wiley Online Library

The syntheses of rhenium(I) complexes were achieved under flow microfluidic conditions. The use of a single microreactor was applied towards complexation of the 6‐chloro‐2,2'‐…

Number of citations: 2 chemistry-europe.onlinelibrary.wiley.com

Electronic and Steric Effects in Rollover C–H Bond Activation

L Maidich, G Dettori, S Stoccoro, MA Cinellu… - …, 2015 - ACS Publications

Steric and electronic factors in rollover C–H bond activation of substituted 2,2′-bipyridines, mediated by platinum(II), have been investigated by comparing the influence of two …

Number of citations: 45 pubs.acs.org

Rhenium (I) complexation–dissociation strategy for synthesising fluorine-18 labelled pyridine bidentate radiotracers

MA Klenner, B Zhang, G Ciancaleoni, JK Howard… - RSC …, 2020 - pubs.rsc.org

A novel fluorine-18 method employing rhenium(I) mediation is described herein. The method was found to afford moderate to high radiochemical yields of labelled rhenium(I) complexes…

Number of citations: 7 pubs.rsc.org

A Novel Radiofluorination Method for the Design of Rhenium (I) PET-Optical Hybrid Nuclear Medicines

MA Klenner - 2019 - espace.curtin.edu.au

Novel fluorine-18 labelled luminescent rhenium tricarbonyl complexes were synthesised to test their utility as agents for position emission tomography (PET) and optical hybrid imaging. …

Number of citations: 2 espace.curtin.edu.au

Flow chemistry of main group and transition metal complexes

T Scattolin, A Simoens, CV Stevens, SP Nolan - Trends in Chemistry, 2022 - cell.com

Continuous flow reactors have earned their place as an important technology in organic synthesis, receiving increased interest in the past decade. The favorable heat and mass transfer …

Number of citations: 5 www.cell.com

Palladium-catalyzed Suzuki–Miyaura cross-coupling reaction of potassium 2-pyridyl trifluoroborate with aryl (heteroaryl) halides

W Ren, J Li, D Zou, Y Wu, Y Wu - Tetrahedron, 2012 - Elsevier

Palladium-catalyzed Suzuki–Miyaura cross-coupling reaction of potassium pyridine-2-trifluoroborates and various aryl (heteroaryl) halides can generate the corresponding desired …

Number of citations: 50 www.sciencedirect.com